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Compound of Interest

Compound Name: 3-(1-Sulfanylethyl)phenol

Cat. No.: B13340948

Get Quote

In the landscape of drug development and chemical research, scientists are often confronted

with novel molecules for which comprehensive safety and toxicity data are not yet established.

3-(1-Sulfanylethyl)phenol, a molecule of interest for its unique structural motifs, is one such

compound. A thorough review of publicly available safety literature reveals a significant gap:

there is no specific, published Safety Data Sheet (SDS) or detailed toxicological profile for 3-(1-
Sulfanylethyl)phenol itself.

This guide is designed for researchers, scientists, and drug development professionals who

may handle this or structurally similar compounds. In the absence of direct data, a scientifically

rigorous approach based on structural analogy and first principles is not just beneficial, but

essential. We will deconstruct the molecule into its core components—the phenolic ring and the

sulfanylethyl (thioethyl) group—to build a predictive hazard profile. This document will leverage

extensive data from close structural analogs like Phenol and various mercaptophenols to

provide a robust framework for safe handling, risk assessment, and the design of necessary

toxicological studies.

Our core directive is to empower the scientific community to work safely with uncharacterized

substances by providing a clear, logical, and evidence-based methodology for risk evaluation.
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Part 1: Predictive Hazard Assessment via Structural
Analogy
The toxicological profile of a molecule is intrinsically linked to its structure. By examining the

known hazards of its constituent functional groups and closely related analogs, we can

construct a reliable, predictive model for the behavior of 3-(1-Sulfanylethyl)phenol.

The Phenolic Core: A Foundation of Known Toxicity
The foundational structure of the target molecule is phenol. Phenol is a well-characterized

compound with a significant and severe hazard profile. It is readily absorbed through the skin,

ingestion, and inhalation, leading to both local and systemic toxicity.[1][2]

Key hazards associated with the phenol moiety include:

Acute Toxicity: Phenol is toxic if swallowed, in contact with skin, or if inhaled.[3][4][5] The

minimum lethal oral dose in humans is estimated to be as low as 1 gram, or approximately

14-70 mg/kg.[6][7] Systemic effects can manifest rapidly and include cardiac arrhythmias,

central nervous system (CNS) depression, respiratory failure, and damage to the kidneys

and liver.[1][2]

Corrosivity: It causes severe skin burns and serious eye damage.[5][8] Dermal exposure can

lead to blanching, necrosis, and burns which may initially be painless, masking the severity

of the injury.[1]

Genetic and Systemic Effects: Phenol is suspected of causing genetic defects (mutagenicity

Category 2) and may cause damage to organs through prolonged or repeated exposure.[3]

[5]

The Sulfanylethyl Group: Introducing Thiol-Related
Hazards
The -(CH(SH)CH3) group introduces a thiol (mercaptan) functional group. Thiols are known for

several key properties relevant to safety:

Odor: Thiols are notorious for their powerful and often unpleasant stench. This property can

serve as an incidental warning sign of exposure, though olfactory fatigue can occur.
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Dermal and Respiratory Effects: Structurally similar compounds like 3-Mercaptophenol and

4-Mercaptophenol are classified as causing severe skin burns, eye damage, and potential

for allergic skin reactions.[9][10] They are also harmful if swallowed, in contact with skin, or

inhaled.[9][10]

Integrated Predictive Profile for 3-(1-
Sulfanylethyl)phenol
By synthesizing the data from these analogs, we can project a GHS classification for 3-(1-
Sulfanylethyl)phenol. This predictive assessment should be treated as the minimum expected

hazard level until specific data becomes available.

Table 1: Predicted GHS Hazard Classification for 3-(1-Sulfanylethyl)phenol

Hazard Class Hazard Statement Basis of Prediction

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic if swallowed, in contact

with skin, or if inhaled.

Based on the high toxicity of

both the phenol core[4] and

related mercaptophenols.[9]

[10]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.

A primary hazard of both

phenol[5][8] and

mercaptophenols.[9][10]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.

Inherited from the phenol

classification.[3]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.

A known long-term effect of

phenol exposure.[5]

The logical relationship for this predictive assessment is illustrated below.
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Structural Analogs (Known Data)

Target Compound (Predicted Profile)

Phenol
- Toxic [4,10]

- Corrosive [1,11]
- Mutagenic [4,6]

3-(1-Sulfanylethyl)phenol
- Likely Toxic

- Likely Corrosive
- Likely Mutagenic

contributes
phenolic toxicity

Mercaptophenols
- Toxic [5,17]

- Corrosive [5,17]
- Skin Sensitizer [5]

contributes
thiol toxicity

Click to download full resolution via product page

Caption: Predictive hazard assessment workflow.

Part 2: Mandatory Safety Protocols and Handling
Procedures
Given the predicted high toxicity and corrosivity, all work with 3-(1-Sulfanylethyl)phenol must

be conducted under stringent safety protocols. The following procedures are derived from best

practices for handling highly hazardous phenolic and thiol compounds.[9][11][12]

Engineering Controls
Chemical Fume Hood: All handling of the substance, including weighing, transferring, and

preparing solutions, must be performed inside a certified chemical fume hood to prevent

inhalation exposure.[9]

Ventilation: Ensure adequate ventilation, especially in storage areas. Use explosion-proof

electrical and ventilating equipment where appropriate.[11]
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Safety Stations: Eyewash stations and safety showers must be located in the immediate

vicinity of the workstation.[9][11]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to prevent dermal, ocular, and respiratory contact.

Table 2: Required Personal Protective Equipment

Body Part Equipment Standard/Specification

Hands
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

Inspect gloves prior to use.

Change gloves immediately if

contaminated.[12]

Eyes/Face
Safety glasses with side-

shields and a full-face shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[11]

Skin/Body
Lab coat and additional

chemical-resistant apron.

Contaminated clothing should

be removed immediately and

washed before reuse.

Respiratory

Use a NIOSH-approved

respirator if ventilation is

inadequate.

Required when working

outside of a fume hood or

during a spill response.[13]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][11] Store

locked up, away from strong oxidizing agents, heat, sparks, and open flames.[11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations. Do not allow the product to enter

drains or waterways.

The workflow for safely handling an uncharacterized compound is summarized in the diagram

below.
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Start: Receive
Uncharacterized Compound

1. Predictive Hazard Assessment
(Structural Analogy)

2. Define PPE Requirements
(Gloves, Face Shield, etc.)

3. Establish Engineering Controls
(Fume Hood, Ventilation)

4. Conduct Experiment
(Strict Adherence to Protocols)

Spill / Emergency
Response Plan

Contingency

5. Segregate & Dispose
of Waste Properly

End: Procedure
Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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